benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate

• IUPAC Name: benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate
• InChI: InChI=1S/C24H21FN6O4/c1-28-21-20(22(33)29(2)24(28)34)30-12-18(16-8-10-17(25)11-9-16)27-31(23(30)26-21)13-19(32)35-14-15-6-4-3-5-7-15/h3-11H,12-14H2,1-2H3
• InChI Key: OZMVNJCUGQGWCP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CC(=NN(C3=N2)CC(=O)OCC4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C24H21FN6O4
• Molecular Weight: 476.5 g/mol
• CAS No.: 898443-78-2

Description

Benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate is a useful research compound. Its molecular formula is C24H21FN6O4 and its molecular weight is 476.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis Techniques : The efficient synthesis of NK(1) receptor antagonist Aprepitant, which utilizes similar structural motifs, demonstrates the relevance of advanced synthesis techniques. This involves stereoselective processes and crystallization-induced asymmetric transformation (Brands et al., 2003).
• Mesomorphic Properties of Related Compounds : Studies on 2,4-Diamino-6-phenyl-1,3,5-triazines, which share structural similarities, reveal insights into mesomorphic properties and the formation of hydrogen-bonded heterodimers with potential applications in materials science (Kohlmeier & Janietz, 2010).

Biomedical Research

• Activity on Intracellular Calcium : Research on substituted 1,4-benzoxazines, which possess a similar amino side chain, indicates moderate activity on intracellular calcium, highlighting potential biomedical applications (Bourlot et al., 1998).
• Potential Antibacterial Agents : The use of related structures, such as 2,4-dichloro-5-fluorophenyl and 4-fluorophenyl groups in synthesizing biologically active molecules, suggests the potential of benzyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate in developing new antimicrobial agents (Holla, Bhat, & Shetty, 2003).

Advanced Material Applications

• Nonlinear Optical Materials : The crystal structures and packing of related triazines, like 2,4,6-tris(4-Fluorophenoxy)-1,3,5-triazine, are crucial for developing materials for nonlinear optics, suggesting potential applications for this compound in this field (Boese et al., 2002).

Fluorescent Probes and Sensors

• Fluorescent Logic Gates : Compounds with similar structures have been used to create fluorescent logic gates, indicating the potential use of this compound in developing sensors or diagnostic tools (Gauci & Magri, 2022).